Cas no 2138037-86-0 (3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine)

• Product Name: 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine
• CAS No: 2138037-86-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5940066
• PubChem ID: 165864964
• Update Time: 2025-05-18

3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine
• 3-({hexahydrofuro[2,3-c]furan-2-yl}methoxy)azetidine
• EN300-1146852
• 2138037-86-0

• Inchi： 1S/C10H17NO3/c1-7-4-12-6-10(7)14-8(1)5-13-9-2-11-3-9/h7-11H,1-6H2
• InChI Key： DSUYKCMAFKBORU-UHFFFAOYSA-N
• SMILES： O1C(COC2CNC2)CC2COCC12

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine

Introduction to 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine (CAS No. 2138037-86-0)

3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine, a compound with the CAS number 2138037-86-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular structure of this compound incorporates a unique combination of functional groups, including a hexahydrofuro2,3-cfuran-2-yl moiety and a methoxyazetidine backbone, which contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine have been subjects of extensive research in recent years. The introduction of the hexahydrofuro2,3-cfuran-2-yl group into the molecular framework imparts a high degree of flexibility and stability to the compound, making it an attractive candidate for further exploration in drug design. This structural feature has been particularly noted for its ability to interact with biological targets in a manner that is both specific and potent.

In the realm of medicinal chemistry, azetidine derivatives have been extensively studied for their pharmacological properties. The incorporation of a methoxy group into the azetidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug development. Furthermore, the presence of the hexahydrofuro2,3-cfuran-2-yl moiety suggests potential applications in the design of novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with several enzymes and receptors involved in critical biological pathways. These interactions include potential binding to kinases and other enzymes implicated in cancer progression, as well as receptors associated with neurological disorders.

The pharmacokinetic profile of 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine has also been a focus of interest. Preliminary studies indicate that this compound exhibits favorable pharmacokinetic properties, including reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings suggest that it may be suitable for oral administration and could potentially achieve therapeutic levels in vivo with minimal side effects.

One of the most exciting aspects of 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine is its potential application in the treatment of inflammatory diseases. Inflammatory processes are central to many chronic conditions, including arthritis and autoimmune disorders. The compound's ability to modulate inflammatory pathways has been demonstrated in preclinical studies, where it showed significant reductions in pro-inflammatory cytokine production and inflammation-induced tissue damage.

Another area where 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine shows promise is in the management of neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal dysfunction and death. Research has indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation.

The synthetic route to 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine has been optimized for scalability and efficiency. The use of advanced catalytic methods has allowed for the production of high-purity material in multi-kilogram quantities. This development is crucial for advancing clinical trials and ensuring an adequate supply for future research applications.

In conclusion, 3-({hexahydrofuro2,3-cfuran-2-yl}methoxy)azetidine (CAS No. 2138037-86-0) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.